Cas no 1093065-13-4 (5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine)
5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine
- 1H-Pyrazolo[4,3-d]pyrimidine, 5-chlol-7-methoxy-1-Methyl-3-Proyl-
- 5-chloro-7-methoxy-1-methyl-3-propylpyrazolo[4,3-d]pyrimidine
- 1093065-13-4
- SCHEMBL3128161
- DTXSID20857058
-
- Inchi: 1S/C10H13ClN4O/c1-4-5-6-7-8(15(2)14-6)9(16-3)13-10(11)12-7/h4-5H2,1-3H3
- InChI Key: AGWCMKWOQULETE-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(C(CCC)=NN2C)N=1)OC
Computed Properties
- Exact Mass: 240.0777887g/mol
- Monoisotopic Mass: 240.0777887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.8Ų
5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151695-1g |
5-chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine |
1093065-13-4 | 95% | 1g |
$1018 | 2021-08-05 | |
| Chemenu | CM151695-1g |
5-chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine |
1093065-13-4 | 95% | 1g |
$849 | 2023-11-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756780-1g |
5-Chloro-7-methoxy-1-methyl-3-propyl-1h-pyrazolo[4,3-d]pyrimidine |
1093065-13-4 | 98% | 1g |
¥7207.00 | 2024-08-09 |
5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine
Introduction to 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1093065-13-4)
5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine, identified by its CAS number 1093065-13-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[4,3-d]pyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The structural features of this molecule, including its chloro, methoxy, methyl, and propyl substituents, contribute to its unique chemical properties and biological interactions.
The pyrazolo[4,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is widely recognized for its role in the development of various bioactive molecules, particularly in the area of anticancer and antiviral agents. The presence of electron-withdrawing and electron-donating groups in 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine influences its reactivity and binding affinity to biological targets. The chloro group at the 5-position and the methoxy group at the 7-position are particularly notable for their ability to modulate the electronic distribution within the molecule, thereby affecting its pharmacological profile.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies have indicated potential interactions with kinases and other enzymes implicated in cancer progression. This aligns with the growing interest in developing small-molecule inhibitors targeting these pathways as a strategy for cancer therapy.
The synthesis of 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the propyl group at the 3-position adds complexity to the synthetic route but also enhances the compound's solubility and bioavailability. Researchers have explored various synthetic strategies, including cyclocondensation reactions and nucleophilic substitutions, to achieve an efficient and scalable synthesis process. These efforts are crucial for advancing preclinical studies and ultimately bringing this compound closer to clinical evaluation.
In vitro studies have begun to uncover the biological activity of 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine. Initial assays have shown promising results in terms of inhibitory effects on certain enzymes and cell lines. Specifically, the compound has demonstrated activity against several kinases that are overexpressed in tumor cells. This kinetic activity is attributed to its ability to mimic natural substrates or interfere with ATP binding sites on these enzymes. Such findings warrant further investigation into its potential as an anticancer agent.
The role of 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine as a lead compound for drug discovery is further underscored by its structural versatility. By modifying substituents at different positions on the pyrazolo[4,3-d]pyrimidine core, chemists can generate a library of derivatives with tailored biological properties. This approach allows for rapid optimization of potency, selectivity, and pharmacokinetic profiles. The integration of high-throughput screening technologies with structure-based drug design has accelerated this process significantly.
Future research directions for 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine include exploring its mechanism of action in detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, investigating its metabolic stability and toxicity profile will be essential for assessing its suitability for clinical development. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are necessary to address these challenges effectively.
The broader significance of 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine lies in its contribution to the ongoing effort to develop novel therapeutic agents. The pyrazolo[4,3-d]pyrimidine scaffold remains a fertile ground for innovation due to its diverse biological activities and synthetic accessibility. As research continues to uncover new applications for this class of compounds, molecules like 5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine will play a pivotal role in shaping future treatments for various diseases.
1093065-13-4 (5-Chloro-7-methoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)